Cas no 1261574-04-2 (6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261574-04-2
• MF: C₁₃H₆ClF₅
• MW: 292.631760120392
• CID: 4996653
• Update Time: 2025-06-08

6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H6ClF5/c14-9-5-2-4-8(13(17,18)19)11(9)7-3-1-6-10(15)12(7)16/h1-6H
• InChI Key： BYACQPUOYUWFGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl

Introduction to 6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261574-04-2)

6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261574-04-2) is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which can significantly influence its electronic, steric, and metabolic properties. The specific arrangement of chlorine and trifluoromethyl substituents on the biphenyl core makes this molecule a promising candidate for further investigation in drug discovery and material science.

The biphenyl core is a well-known scaffold in medicinal chemistry, frequently employed in the design of compounds with diverse biological functions. The introduction of fluorine atoms into this structure enhances lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, the chloro and difluoro substituents at the 2 and 3 positions, along with the trifluoromethyl group at the 2' position, contribute to the compound's distinct physicochemical profile. These modifications are strategically designed to modulate interactions with enzymes and receptors, making it an attractive molecule for further exploration.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently evaluate the potential of such fluorinated biphenyls. Studies have shown that compounds with similar structural motifs exhibit promising activities against various therapeutic targets, including kinases, transcription factors, and ion channels. The 6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl is being investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its ability to engage with biological macromolecules in a specific manner suggests that it could be a valuable building block for future drug candidates.

In addition to its pharmaceutical applications, this compound has also shown promise in material science. Fluorinated biphenyls are known for their excellent thermal stability and electron-deficient properties, making them suitable for use in organic electronics and liquid crystal displays (LCDs). The presence of multiple fluorine atoms enhances these properties further, potentially leading to the development of new materials with improved performance characteristics. Research is ongoing to explore its utility in optoelectronic devices and as a component in advanced polymer formulations.

The synthesis of 6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, halogenation processes, and fluorination methods are employed to construct the desired molecular framework. The use of specialized reagents and catalysts is crucial to achieve the correct regioselectivity and functional group compatibility. Researchers are continuously refining these synthetic routes to improve efficiency and scalability.

Evaluation of the biological activity of this compound has revealed intriguing insights into its potential therapeutic applications. Preliminary in vitro studies have demonstrated that it exhibits moderate binding affinity to certain protein targets, suggesting that it may interfere with key biological pathways involved in diseases such as cancer and inflammation. Further research is needed to fully elucidate its mechanism of action and assess its pharmacological profile. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The environmental impact of fluorinated compounds is also a critical consideration in their development and application. While fluorine atoms enhance the efficacy of pharmaceuticals by improving bioavailability and metabolic stability, they can also pose challenges in terms of persistence and bioaccumulation. Regulatory agencies are increasingly scrutinizing the use of fluorinated compounds, requiring thorough environmental risk assessments before their commercialization. Sustainable synthetic strategies that minimize waste and reduce environmental footprint are being explored as part of responsible chemical innovation.

In conclusion,6'-Chloro-2,3-difluoro-2'-(trifluoromethyl)biphenyl represents a fascinating example of how structural modifications can tailor the properties of organic molecules for specific applications. Its unique combination of substituents makes it a valuable tool for both pharmaceutical research and material science innovation. As our understanding of fluorinated compounds grows, so does the potential for developing novel therapeutics and advanced materials that address global challenges in health and technology.